Cas no 104206-65-7 (Nitisinone)
Nitisinone structure
Product Name:Nitisinone
CAS No:104206-65-7
MF:C14H10F3NO5
MW:329.22811460495
MDL:MFCD01752192
CID:172106
PubChem ID:115355
Update Time:2025-08-05
Nitisinone Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-Nitro-4-(trifluoromethyl)benzoyl)cyclohexane-1,3-dione
- Nitisinone
- 2-(2-nitro-4-trifluoromethylbenzoyl)-1,3-cyclohexanedione
- 1,3-Cyclohexanedione,2-[2-nitro-4-(trifluoromethyl)benzoyl]-
- 2-(2-Nitro-4-(trifluoromethyl)-benzoyl)cyclohexane-1,3-dione
- 2-[2-nitro-4-(trifluoromethyl)benzoyl]-1,3-Cyclohexanedione
- 2-[2-nitro-4-(trifluoromethyl)benzoyl]cyclohexane-1,3-dione
- nitisinona
- Nitisinone [INN]
- nitisinonum
- Nitisone
- NTBC
- Orfadin
- Orfadin (TN)
- SC0735
- 2-[2-Nitro-4-(trifluoroMethyl)benzoyl]-
- Nitisinone 2-(2-nitro-4-trifluoroMethylbenzoyl)-1,3-cyclohexanedione
- SC 0735
- Nitisinone [USAN:INN]
- 2-(2-Nitro-4-trifluoromethylbenzoyl)cyclohexane-1,3-dione
- C14H10F3NO5
- 2-(Alpha,alpha,alpha-trifluoro-2-nitro-p-tuluoyl)-1,3-cyclohexanedione
- 1,3-Cyclohexanedione, 2-(2-nitro-4-(trifluoromethyl)benzoyl
- AM62666
- 1,3-Cyclohexanedione, 2-[2-nitro-4-(trifluoromethyl)benzoyl]-
- AKOS015891363
- J-505680
- UNII-K5BN214699
- NTBC; Nitisone; SC0735; SC 0735; SC-0735
- NITISINONE [JAN]
- HY-B0607
- HMS3740A15
- N1054
- DB00348
- MLS006011955
- BIDD:PXR0129
- Q3877355
- NITISINONE [VANDF]
- RB3134
- BDBM50088804
- 1,3-Cyclohexanedione, 2-(2-nitro-4-(trifluoromethyl)benzoyl)-
- SCHEMBL338795
- K5BN214699
- 2-{[2-nitro-4-(trifluoromethyl)phenyl]carbonyl}cyclohexane-1,3-dione
- GTPL6834
- NSC773149
- SR-01000940576-2
- NITISINONE (MART.)
- Nitisinone, >=95% (HPLC)
- FT-0672739
- Nitisinone (JAN/USAN/INN)
- NCGC00185778-07
- s5325
- CCG-222085
- AC-26934
- NCGC00185778-04
- 2-(.ALPHA.,.ALPHA.,.ALPHA.-TRIFLUORO-2-NITRO-P-TULUOYL)-1,3-CYCLOHEXANEDIONE
- SC-0735
- NITYR
- NITISINONE [MART.]
- NITISINONE [MI]
- DTXSID9042673
- HMS3870K03
- AKOS015994590
- FE-0200
- A800922
- BCP15276
- NTBC cpd
- EN300-123436
- NITISINONE [ORANGE BOOK]
- SY047291
- NITISINONE [WHO-DD]
- EX-6233
- NS00005659
- 104206-65-7
- NSC-773149
- NITISINONE [USAN]
- CHEMBL1337
- MFCD01752192
- 2-[2-nitro-4-(trifluoromethyl)benzoyl]cyclohexane-1,3-dione;Nitisinone
- Z1172207721
- NCGC00185778-02
- MLS004774025
- NITISINONE [EMA EPAR]
- D05177
- A16AX04
- SB19017
- CHEBI:50378
- SCHEMBL15996621
- OUBCNLGXQFSTLU-UHFFFAOYSA-N
- SR-01000940576
- NCGC00185778-01
- SMR002529592
- SBI-0653929.0001
- DB-014936
- BRD-K01109406-001-03-7
- Nitisinone ,2-(2-nitro-4-trifluoromethylbenzoyl)-1,3-cyclohexanedione
- Nitisinone?
- BRD-K01109406-001-04-5
-
- MDL： MFCD01752192
- Inchi： 1S/C14H10F3NO5/c15-14(16,17)7-4-5-8(9(6-7)18(22)23)13(21)12-10(19)2-1-3-11(12)20/h4-6,12H,1-3H2
- InChI Key： OUBCNLGXQFSTLU-UHFFFAOYSA-N
- SMILES： FC(C1C=CC(=C(C=1)[N+](=O)[O-])C(C1C(CCCC1=O)=O)=O)(F)F
Computed Properties
- Exact Mass: 329.05100
- Monoisotopic Mass: 329.051107
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 524
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 97
- XLogP3: 2.3
Experimental Properties
- Color/Form: No data available
- Density: 1.484
- Melting Point: 129-131°C
- Boiling Point: 486.2°C at 760 mmHg
- Flash Point: 247.9°C
- Refractive Index: 1.535
- Solubility: DMSO: ≥5mg/mL
- PSA: 97.03000
- LogP: 3.25780
- Solubility: DMSO: ≥5mg/mL
Nitisinone Security Information
- Signal Word：Warning
- Hazard Statement： H302+H312+H332-H315-H319-H335
- Warning Statement： P261-P280-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- RTECS：GV0766666
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Nitisinone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Nitisinone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-B0607-10mM*1mLinDMSO |
Nitisinone |
104206-65-7 | 99.69% | 10mM*1mLinDMSO |
￥550 | 2023-07-26 | |
| MedChemExpress | HY-B0607-10mg |
Nitisinone |
104206-65-7 | 99.69% | 10mg |
￥330 | 2024-04-21 | |
| MedChemExpress | HY-B0607-50mg |
Nitisinone |
104206-65-7 | 99.69% | 50mg |
￥880 | 2024-04-21 | |
| S e l l e c k ZHONG GUO | S5325-25mg |
Nitisinone |
104206-65-7 | 99.90% | 25mg |
¥795.14 | 2023-09-15 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137416-1g |
Nitisinone |
104206-65-7 | ≥97% | 1g |
¥312.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137416-250mg |
Nitisinone |
104206-65-7 | ≥97% | 250mg |
¥119.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137416-25g |
Nitisinone |
104206-65-7 | ≥97% | 25g |
¥3413.90 | 2023-09-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | N137416-5g |
Nitisinone |
104206-65-7 | ≥97% | 5g |
¥996.90 | 2023-09-01 | |
| Chemenu | CM162140-5g |
2-(2-Nitro-4-(trifluoromethyl)-benzoyl)cyclohexane-1,3-dione |
104206-65-7 | 98% | 5g |
$153 | 2021-08-05 | |
| Chemenu | CM162140-10g |
2-(2-Nitro-4-(trifluoromethyl)-benzoyl)cyclohexane-1,3-dione |
104206-65-7 | 98% | 10g |
$234 | 2021-08-05 |
Nitisinone Related Literature
-
Anmin Liu,Xuefeng Ren,Jie Zhang,Chong Wang,Peixia Yang,Jinqiu Zhang,Maozhong An,Drew Higgins,Qing Li,Gang Wu RSC Adv. 2014 4 40606
-
Praveen Kumar,Patrick With,Vimal Chandra Srivastava,Kartikeya Shukla,Roger Gl?ser,Indra Mani Mishra RSC Adv. 2016 6 110235
-
Mark S. Butler Nat. Prod. Rep. 2005 22 162
-
Yu-Feng Liang,Song Song,Lingsheng Ai,Xinwei Li,Ning Jiao Green Chem. 2016 18 6462
-
Qi Zheng,Weitao Wang,Yuhang Zhou,Jiayin Mo,Xinyue Chang,Zhengbao Zha,Lisha Zha Biomater. Sci. 2023 11 5361
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